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Compound of Interest

Compound Name: Furylacryloylglycylleucinamide

CAS No.: 26400-33-9

Cat. No.: B1674288

Get Quote

Executive Summary
This technical guide details the photophysical properties and experimental application of

FAGLA (N-[3-(2-Furyl)acryloyl]-Gly-Leu-Amide), a synthetic chromogenic substrate designed

for the kinetic characterization of Thermolysin and related neutral metalloproteases (e.g.,

Neprilysin). Unlike simple colorimetric dyes, FAGLA relies on a specific electronic shift in the

furylacryloyl (FA) chromophore upon peptide bond cleavage. This guide provides a self-

validating protocol for monitoring this reaction via UV-Vis spectroscopy at 345 nm, enabling

precise determination of catalytic parameters (

,

) and inhibition constants (

).
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FAGLA is a blocked dipeptide amide. Its utility is derived from the furylacryloyl (FA) group

attached to the N-terminus.

Systematic Name: N-[3-(2-Furyl)acryloyl]-Glycyl-L-Leucyl-Amide[1]

Molecular Formula:

[1]

Role of Zinc: The target enzyme, Thermolysin, is a zinc-metalloprotease.[2] The zinc ion

coordinates with the carbonyl oxygen of the scissile bond (Gly-Leu), polarizing it for

nucleophilic attack by a water molecule.

The Chromophoric Shift (The "Blue Shift")
The FA group is a conjugated system. In the intact substrate, the carbonyl group of the FA

moiety is electronically coupled to the amide bond of the glycine.

Intact Substrate (

): Absorbs strongly in the near-UV, with a peak typically around 305–310 nm (

).

Hydrolysis Product: When the Gly-Leu peptide bond is cleaved, the electronic environment

of the FA-Gly product changes. This results in a hypochromic shift (decrease in absorbance)

in the 320–360 nm region.

Why Monitor at 345 nm?
While the absorption maximum is near 305 nm, kinetic assays are rarely run at this wavelength

due to high background absorbance and potential inner-filter effects.

The Differential Maximum: The wavelength where the difference in absorbance (

) between substrate and product is greatest is approximately 345 nm.

Differential Extinction Coefficient (
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): The accepted value for the decrease in absorbance upon hydrolysis is

(at pH 7.5, 25°C).[3][4]

Kinetic Assay Mechanism
The assay relies on the continuous spectrophotometric monitoring of the cleavage reaction.[4]

Reaction Pathway
The enzyme (Thermolysin) binds FAGLA, cleaving the peptide bond between Glycine and

Leucine.
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Figure 1: Enzymatic hydrolysis pathway of FAGLA by Thermolysin.

Experimental Protocol
Reagents & Buffer Preparation
Critical Requirement: Thermolysin is a calcium-dependent enzyme. Buffers must contain

to prevent autolysis and thermal denaturation.
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Component Concentration Role

Buffer Base 50 mM HEPES or Tris-HCl
Maintains pH 7.5. Avoid

phosphate (precipitates Ca).

Calcium 10 mM Stabilizes Thermolysin

structure.

Salt 2.5 M NaCl (Optional)
High salt promotes activity for

some thermolysin variants.

FAGLA Stock 10 mM in DMSO/DMF
Substrate stock. Keep dry and

dark.

Enzyme Stock ~0.1 mg/mL
Dissolve in buffer containing

Calcium.

Workflow (Standard Kinetic Run)
Blanking: Set the spectrophotometer to 345 nm. Blank with the assay buffer.[4]

Substrate Check: Add FAGLA to the cuvette (final conc. ~1–2 mM). Record

. It should be stable.

Initiation: Add Enzyme solution. Mix rapidly (inversion or magnetic stir bar).

Monitoring: Record the decrease in absorbance for 3–5 minutes.
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1. Prepare Buffer
(50mM HEPES, 10mM CaCl2, pH 7.5)

3. Baseline Measurement
Add Buffer + FAGLA to Cuvette
Monitor A345 (Must be stable)

2. Prepare Substrate
(FAGLA Stock in DMSO)

4. Initiate Reaction
Add Thermolysin Enzyme

5. Kinetic Recording
Measure decrease in A345 over 5 mins

6. Calculate Rate
Use ΔA/min and Δε = -310

Click to download full resolution via product page

Figure 2: Step-by-step experimental workflow for the FAGLA kinetic assay.

Data Analysis
Calculating Activity
The raw data will provide a negative slope (

). Convert this to specific activity using the Beer-Lambert Law derivative.

: Absolute value of the slope (linear portion).

: Total assay volume (mL).

: Dilution factor of the enzyme.
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: Absolute differential extinction coefficient (0.310

).[3][4] Note the unit conversion from

to

.

: Path length (usually 1 cm).

: Volume of enzyme added (mL).

Kinetic Parameters ( and )
To determine

, perform the assay at varying FAGLA concentrations (e.g., 0.2 mM to 5.0 mM). Plot Initial
Velocity (

) vs. [Substrate] and fit to the Michaelis-Menten equation.[4]

Typical

: 15–35 mM (varies by conditions).

Note: Because the

is high, it is often difficult to saturate the enzyme due to solubility limits of FAGLA.
Lineweaver-Burk plots may be necessary but require precise data.

Troubleshooting & Validation (Self-Validating
Systems)
To ensure Scientific Integrity, every assay must include these controls:

The "Holo-Enzyme" Check (EDTA Control)
Thermolysin is a metalloprotease.

Protocol: Pre-incubate the enzyme with 10 mM EDTA (a metal chelator) for 15 minutes.
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Expected Result: 100% loss of activity.[5]

Interpretation: If activity persists, your sample is contaminated with a non-metalloprotease or

the EDTA concentration is insufficient to strip the Zinc/Calcium.

Spontaneous Hydrolysis (No-Enzyme Control)
FAGLA can hydrolyze slowly in alkaline pH or high temperatures.

Protocol: Monitor FAGLA + Buffer (no enzyme) for 10 minutes.

Expected Result: Slope

.

Correction: If a slope exists, subtract this background rate from your enzymatic rates.

Solvent Effects
FAGLA is hydrophobic.

Solubility: Ensure the final concentration of DMSO/DMF in the cuvette does not exceed 5–

10%, as high organic solvent content can inhibit the enzyme or alter the extinction

coefficient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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